Cas no 31181-24-5 (1-Methylisoquinolin-7-amine)

• Product Name: 1-Methylisoquinolin-7-amine
• CAS No: 31181-24-5
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD18448697
• CID: 2621105
• PubChem ID: 20493426
• Update Time: 2025-06-11

1-Methylisoquinolin-7-amine Chemical and Physical Properties

Names and Identifiers

• 7-Isoquinolinamine, 1-methyl-
• 1-methyl-7-isoquinolinamine
• 7-Amino-1-methylisoquinoline
• 1-Methylisoquinolin-7-amine

• MDL： MFCD18448697
• Inchi： 1S/C10H10N2/c1-7-10-6-9(11)3-2-8(10)4-5-12-7/h2-6H,11H2,1H3
• InChI Key： BENANDBEBCFYHV-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC(=CC=2C=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 1-Methylisoquinolin-7-amine

Introduction to 1-Methylisoquinolin-7-amine (CAS No. 31181-24-5)

1-Methylisoquinolin-7-amine, identified by the Chemical Abstracts Service Number (CAS No.) 31181-24-5, is a significant heterocyclic organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoquinoline family, a class of nitrogen-containing aromatic organic compounds that are widely recognized for their diverse biological activities and pharmacological potential. The structural framework of 1-Methylisoquinolin-7-amine incorporates a benzene ring fused with a pyridine ring, with a methyl substituent at the 1-position and an amine group at the 7-position, which contributes to its unique chemical properties and biological functions.

The synthesis and study of 1-Methylisoquinolin-7-amine have been extensively explored in academic research, particularly in the development of novel therapeutic agents. The compound’s molecular structure suggests its potential as a scaffold for drug design, offering opportunities to modulate various biological targets. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how 1-Methylisoquinolin-7-amine interacts with biological systems, providing insights into its mechanism of action and potential therapeutic applications.

One of the most compelling aspects of 1-Methylisoquinolin-7-amine is its role in the investigation of neurological disorders. Isoquinoline derivatives, including this compound, have been shown to exhibit neuroprotective properties, making them promising candidates for treating conditions such as Alzheimer’s disease, Parkinson’s disease, and other neurodegenerative disorders. Studies have demonstrated that 1-Methylisoquinolin-7-amine can cross the blood-brain barrier and interact with specific neurotransmitter receptors, potentially influencing neuronal function and protecting against oxidative stress-induced damage.

Moreover, the pharmacological profile of 1-Methylisoquinolin-7-amine has been studied in relation to its anti-inflammatory and antioxidant properties. In preclinical models, this compound has exhibited significant activity in reducing inflammation and oxidative stress, which are key pathological mechanisms underlying various chronic diseases. The ability of 1-Methylisoquinolin-7-amine to modulate inflammatory pathways suggests its potential as an adjunct therapy for conditions such as rheumatoid arthritis, inflammatory bowel disease, and even certain types of cancer.

The chemical properties of 1-Methylisoquinolin-7-amine also make it a valuable intermediate in the synthesis of more complex molecules. Its reactivity allows for further functionalization, enabling chemists to create derivatives with enhanced pharmacological activity or improved pharmacokinetic profiles. This flexibility has spurred interest in exploring its use in combinatorial chemistry and high-throughput screening programs aimed at discovering novel drug candidates.

In recent years, there has been growing interest in leveraging natural product-inspired scaffolds like 1-Methylisoquinolin-7-amine for drug discovery. Many isoquinoline derivatives are found in plants and have been used in traditional medicine for centuries. Modern synthetic methods have allowed researchers to modify these natural structures, leading to the development of synthetic analogs with improved efficacy and safety profiles. The synthesis of 1-Methylisoquinolin-7-amine exemplifies this approach, combining natural inspiration with cutting-edge synthetic chemistry.

The biocatalytic potential of 1-Methylisoquinolin-7-amine has also been explored in recent research. Enzymatic methods offer a sustainable and environmentally friendly alternative to traditional chemical synthesis, particularly for complex molecules like isoquinoline derivatives. Studies have shown that certain enzymes can catalyze the formation of key functional groups within the 1-Methylisoquinolin-7-amine molecule, providing a more efficient route to production. This aligns with broader trends in green chemistry aimed at reducing the environmental impact of pharmaceutical manufacturing.

Another area where 1-Methylisoquinolin-7-amine has shown promise is in the field of anticancer research. Isoquinoline derivatives have been identified as inhibitors of various kinases and other enzymes involved in cancer cell proliferation and survival. Preclinical studies indicate that 1-Methylisoquinolin-7-amine can selectively target cancer cells while minimizing toxicity to healthy tissues. This selective toxicity is a critical factor in developing effective anticancer therapies, and further research into 1-Methylisoquinolin-7-amine’s mechanisms may lead to new treatment strategies.

The role of 1-Methylisoquinolin-7-amine in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a valuable tool for understanding fundamental biological processes and developing new methodologies for drug discovery. The compound’s unique structure allows researchers to probe interactions between small molecules and biological targets at a molecular level, providing insights that can inform the design of future drugs.

In conclusion, 1-Methylisoquinolin - 7 - amine (CAS No . 31181 - 24 - 5) represents a fascinating example of how structural complexity can lead to diverse biological activities . Its potential applications span multiple therapeutic areas , from neurological disorders to cancer . As research continues , it is likely that new insights into this compound’s properties will emerge , further solidifying its importance in pharmaceutical chemistry . The ongoing exploration of isoqui noline derivatives underscores their enduring relevance as scaffolds for drug discovery , offering hope for innovative treatments . p >